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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B1380641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of 1-Bromoicosane-d3. Due to the limited availability of specific experimental data for the

deuterated compound, this guide also includes data for the non-deuterated analogue, 1-

Bromoicosane, as a close proxy. The information is presented to facilitate research, drug

development, and other scientific applications where the physical properties of this long-chain

haloalkane are critical.

Core Physical and Chemical Data
The fundamental physical and chemical properties of 1-Bromoicosane-d3 and 1-

Bromoicosane are summarized in the table below. These values are essential for a variety of

experimental and modeling applications, providing a baseline for understanding the

compound's behavior.
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Property 1-Bromoicosane-d3 1-Bromoicosane

Chemical Formula C₂₀H₄₀D₃Br C₂₀H₄₁Br

Molecular Weight 363.258 g/mol 361.444 g/mol [1][2][3][4][5]

CAS Number 202480-72-6 4276-49-7[1][2][3][4][5]

Physical State

Not explicitly stated, presumed

to be a solid at room

temperature.

White powder[2]

Melting Point No data available 36-38 °C

Boiling Point No data available 185-190 °C at 0.5 mmHg

Density No data available
No readily available

experimental data

Solubility

No specific data available.

Expected to be soluble in non-

polar organic solvents and

insoluble in water.

Soluble in organic solvents;

insoluble in water.[6][7]

Experimental Protocols
The following sections detail the standardized experimental methodologies for determining the

key physical properties of long-chain haloalkanes like 1-Bromoicosane-d3.

Melting Point Determination
The melting point of a solid crystalline substance is a critical indicator of its purity.

Methodology:

Sample Preparation: A small amount of the crystalline 1-Bromoicosane-d3 is finely ground

and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is utilized.

Procedure:
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The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a rapid rate initially to determine an approximate melting range.

The measurement is repeated with a fresh sample, heating at a slower rate (1-2 °C per

minute) as the temperature approaches the approximate melting point.

The melting range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the entire sample is molten.

Boiling Point Determination
For high boiling point compounds like 1-Bromoicosane, boiling point is determined under

reduced pressure to prevent decomposition.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid compound is placed in a

small test tube.

Apparatus: A distillation apparatus equipped with a vacuum pump, a manometer, and a

heating mantle is used.

Procedure:

The sample is heated under a specific, constant reduced pressure.

The temperature at which the liquid boils and its vapor condenses is recorded as the

boiling point at that pressure.

This is repeated at several different pressures to establish a pressure-temperature

nomograph if required.

Density Determination
The density of solid 1-Bromoicosane-d3 can be determined using the displacement method.

Methodology:
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Sample Preparation: A known mass of the solid 1-Bromoicosane-d3 is accurately weighed.

Apparatus: A graduated cylinder or a pycnometer and a compatible liquid in which the

sample is insoluble (e.g., water, if appropriate, or an inert, non-solvent liquid of known

density).

Procedure:

A known volume of the displacement liquid is placed in the graduated cylinder.

The weighed solid sample is carefully added to the liquid, ensuring it is fully submerged.

The new volume is recorded. The difference in volume represents the volume of the solid.

The density is calculated by dividing the mass of the solid by its displaced volume.

Solubility Determination
The solubility of 1-Bromoicosane-d3 in various organic solvents can be determined using the

saturation shake-flask method.

Methodology:

Sample Preparation: An excess amount of 1-Bromoicosane-d3 is added to a known volume

of the selected organic solvent in a sealed vial.

Apparatus: A constant temperature shaker bath, a centrifuge, and an analytical instrument

for concentration measurement (e.g., GC-MS or HPLC).

Procedure:

The vials are agitated in the shaker bath at a constant temperature for an extended period

(e.g., 24-48 hours) to ensure equilibrium is reached.

The saturated solution is then centrifuged to separate the undissolved solid.

A known aliquot of the clear supernatant is carefully removed and diluted.
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The concentration of the dissolved 1-Bromoicosane-d3 in the diluted sample is

determined using a pre-calibrated analytical method.

The solubility is then calculated back to the original concentration in the saturated solution.

Logical Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the comprehensive physical

characterization of a long-chain haloalkane such as 1-Bromoicosane-d3.
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Workflow for Physical Characterization of 1-Bromoicosane-d3

Compound Synthesis & Purification

Determination of Physical Properties

Data Analysis & Reporting

Synthesis of 1-Bromoicosane-d3

Purification (e.g., Recrystallization, Chromatography)

Purity Analysis (e.g., NMR, GC-MS)

Melting Point Determination Boiling Point Determination (under reduced pressure) Density Measurement Solubility Assessment in Various Solvents

Compilation of Physical Data

Preparation of Technical Guide
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Caption: Logical workflow for the synthesis, purification, and physical characterization of 1-
Bromoicosane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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